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Compound of Interest

2-Methoxy-3-methyl-
Compound Name:
[1,4]benzoquinone

Cat. No.: B1254543

An In-depth Technical Guide to 2-Methoxy-3-methyl-benzoquinone

Introduction

2-Methoxy-3-methyl-benzoquinone is a substituted p-benzoquinone derivative. Benzoquinones
and their derivatives are an important class of organic compounds that are found in a wide
range of biologically active natural products.[1] They serve as crucial building blocks in the
synthesis of various natural products and pharmacologically active molecules.[1] This technical
guide provides a comprehensive overview of the physical and chemical properties of 2-
Methoxy-3-methyl-benzoquinone, detailed experimental protocols for its synthesis, and an
exploration of its potential biological activities and related signaling pathways.

Physical and Chemical Properties

The physical and chemical properties of 2-Methoxy-3-methyl-benzoquinone are summarized in
the table below. It is important to distinguish this compound from its isomers, such as 2-
Methoxy-5-methyl-1,4-benzoquinone, as their properties may differ.
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Property Value Source
Molecular Formula CsHsOs3 [2]
Molecular Weight 152.15 g/mol [3]
CAS Number 2207-57-0 [4]

Not explicitly stated for this

isomer, but related compounds
Appearance : [5]

are yellow to orange crystalline

solids.

Data not available for this
specific isomer. The related 2-
methoxy-5-methyl-1,4-
benzoquinone has a melting
Melting Point point of 170-172 °C (decomp).
[6] The related 2,3-dimethoxy-
5-methyl-p-benzoquinone has
a melting point of 58-60 °C.[5]

[7]

Data not available for this
specific isomer. The related
N ) 2,3-dimethoxy-5-methyl-1,4-
Boiling Point ) »
benzoquinone has a boiling
point of 331.4 °C at 760

mmHg.[5]

Data not available for this

specific isomer. The related
Solubility 2,3-dimethoxy-5-methyl-p-

benzoquinone is moderately

soluble in organic solvents.[5]

2-methoxy-3-methylcyclohexa-
2,5-diene-1,4-dione

IUPAC Name

Experimental Protocols

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-3-methyl-1_4-benzoquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxy-5-methyl-1_4-benzoquinone
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1838882.htm
https://wap.guidechem.com/dictionary/en/605-94-7.html
https://www.echemi.com/products/pid_Rock6186-2-methoxy-5-methyl-14-benzoquinone.html
https://wap.guidechem.com/dictionary/en/605-94-7.html
https://www.sigmaaldrich.com/SG/en/product/sigma/d9150
https://wap.guidechem.com/dictionary/en/605-94-7.html
https://wap.guidechem.com/dictionary/en/605-94-7.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1254543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

A significant development in the synthesis of 2-Methoxy-3-methyl-[3][8]benzoquinone is a high-
yielding, environmentally friendly "telescoped” process. This method provides a greener
alternative to traditional methods that use oxidants like sodium dichromate (Na=Cr207).[1][8]

Efficient and Green Telescoped Synthesis

This single-pot process involves three main steps and achieves a yield of 95%.[1]
Starting Material: 2-methoxy-3-methyl-phenol

Reagents and Solvents:

o Acetic acid (CH3sCOOH) as the reaction medium.[1][8]

e Hydrogen peroxide (H202) and Nitric acid (HNO3) as oxidants.[1][8]

» Sodium metabisulfite to eliminate excess oxidant.[1]

Protocol:

» Step 1: Initial Oxidation: The synthesis begins with the oxidation of the starting material using
hydrogen peroxide in the presence of a Brgnsted acid catalyst, such as nitric acid.[1]

o Step 2: Quenching Excess Oxidant: After the initial oxidation, sodium metabisulfite is added
to the reaction mixture to eliminate any remaining hydrogen peroxide.[1]

» Step 3: Final Oxidation: Concentrated nitric acid is then used for the final oxidation step to
yield 2-Methoxy-3-methyl-[3][8]benzoquinone.[1]
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Step 1: Initial Oxidation

2-methoxy-3-methyl-phenol in Acetic Acid

xidation

H202 + cat. HNOs3

FEliminate excess H202

Step 2: Qvuenching

Sodium Metabisulfite

xidation

Step 3: Final Oxidation

Conc. HNOs3

2-Methoxy-3-methyl-[1,4]benzoquinone

Click to download full resolution via product page

Telescoped synthesis of 2-Methoxy-3-methyl-[3][8]benzoquinone.
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Biological Activity and Signaling Pathways

While specific biological activities for 2-Methoxy-3-methyl-benzoquinone are not extensively
detailed in the provided search results, related benzoquinone derivatives have demonstrated
significant biological effects, including roles as semiochemicals in insect and millipede

communication.[9][10]

Furthermore, the closely related compound, 2,3-Dimethoxy-5-methyl-p-benzoquinone (also
known as Coenzyme Qo), has been shown to have antitumor properties. It inhibits the growth
of human ovarian carcinoma cells by inducing apoptosis and autophagy.[11] This is achieved
through the downregulation of the proto-oncogene HER-2 and a decrease in the protein levels
of phosphorylated AKT and mTOR.[11]

The PI3K/Akt/mTOR pathway is a crucial signaling cascade that regulates cell growth,
proliferation, and survival. Its dysregulation is often implicated in cancer. The ability of a
benzoquinone derivative to inhibit this pathway highlights a potential mechanism of action for

this class of compounds in cancer therapy.
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Autophagy

Proposed signaling pathway for a related benzoquinone derivative.

Conclusion

2-Methoxy-3-methyl-benzoquinone is a compound of interest with potential applications

stemming from its chemical nature as a substituted benzoquinone. While specific data on its
physical properties and biological activities are limited in readily available literature, the

development of green and efficient synthetic methods paves the way for further investigation.
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The known biological activities of structurally similar compounds, particularly in the context of
cell signaling and cancer research, suggest that 2-Methoxy-3-methyl-benzoquinone and its
derivatives are promising candidates for future drug discovery and development efforts. Further
research is warranted to fully elucidate the physical, chemical, and biological profile of this
specific isomer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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